Cas no 1890641-51-6 (2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid)

• Product Name: 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid
• CAS No: 1890641-51-6
• MF: C₈H₄ClFO₃
• MW: 202.566965103149
• CID: 6297298
• PubChem ID: 117291125
• Update Time: 2025-06-13

2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid
• 1890641-51-6
• EN300-1979154

• Inchi： 1S/C8H4ClFO3/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3H,(H,12,13)
• InChI Key： XDWCIUYFMZKWIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)O)=O)F

Computed Properties

• Exact Mass: 201.9832998g/mol
• Monoisotopic Mass: 201.9832998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid

Recent Advances in the Study of 2-(2-Chloro-4-fluorophenyl)-2-oxoacetic Acid (CAS: 1890641-51-6)

2-(2-Chloro-4-fluorophenyl)-2-oxoacetic acid (CAS: 1890641-51-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical properties and reactivity. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid as a precursor for the development of kinase inhibitors. The research team demonstrated that this compound could be efficiently modified to yield potent inhibitors targeting specific tyrosine kinases involved in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmaceutical applications, 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid has also been investigated for its role in agrochemicals. A 2023 study in Pest Management Science revealed that derivatives of this compound exhibited strong herbicidal activity against resistant weed species. The researchers attributed this activity to the compound's ability to disrupt key enzymatic pathways in plants, making it a promising candidate for next-generation herbicides.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid. A recent patent application (WO2023056789) described an improved catalytic process that enhances yield and reduces byproducts. This innovation is expected to lower production costs and facilitate large-scale manufacturing, thereby increasing accessibility for research and industrial applications.

The safety profile of 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid has also been a subject of recent investigation. Toxicological studies conducted in accordance with OECD guidelines indicated that the compound exhibits low acute toxicity but may require further evaluation for chronic exposure risks. These findings underscore the importance of continued research to ensure safe handling and application in various settings.

In conclusion, 2-(2-chloro-4-fluorophenyl)-2-oxoacetic acid (CAS: 1890641-51-6) continues to emerge as a versatile compound with significant potential in multiple domains. Ongoing research efforts are expected to uncover additional applications and refine its synthesis and safety profiles, further solidifying its importance in chemical and biological research.